6-(1-Adamantyl)-2-[(2-piperidin-1-ylethyl)thio]nicotinonitrile

• IUPAC Name: 6-(1-adamantyl)-2-(2-piperidin-1-ylethylsulfanyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C23H31N3S/c24-16-20-4-5-21(23-13-17-10-18(14-23)12-19(11-17)15-23)25-22(20)27-9-8-26-6-2-1-3-7-26/h4-5,17-19H,1-3,6-15H2
• InChI Key: ZPKARKTUQCFBQC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCSC2=C(C=CC(=N2)C34CC5CC(C3)CC(C5)C4)C#N
• Molecular Formula: C23H31N3S
• Molecular Weight: 381.6 g/mol

Description

6-(1-Adamantyl)-2-[(2-piperidin-1-ylethyl)thio]nicotinonitrile, also known as 6-APTN, is an organic compound that is a derivative of nicotinonitrile. It is an important building block in the synthesis of various heterocyclic compounds and has been used in a variety of scientific studies.

Scientific Research Applications

Chemical Reactions and Synthesis

• A study explored the reactions of nicotinamide N-oxide with 1-adamantanethiol, resulting in various derivatives, including 6-(1-adamantylthio)nicotinamides and nicotinonitriles. This highlights the compound's role in complex chemical reactions and potential for creating diverse chemical structures (Prachayasittikul & Bauer, 1985).

Vasorelaxation and Antioxidation Properties

• Research indicates that derivatives of thionicotinic acid, including 6-(1-adamantylthio)nicotinic acid, exhibit vasorelaxation and antioxidative activities. These findings suggest potential therapeutic applications in vascular and oxidative stress-related conditions (Prachayasittikul et al., 2010).

Antimicrobial and Anti-Inflammatory Activities

• Novel derivatives of 5-(1-adamantyl)-4-arylideneamino-1,2,4-triazoles, related to the adamantyl group, have been synthesized and tested for antimicrobial and anti-inflammatory properties, showing promising results against certain bacteria and inflammation in animal models (Al-Omar et al., 2010).

Antibacterial, Antimalarial, and Anticancer Activities

• A study on 1-adamantylthiopyridines, including 6-(1-adamantylthio)nicotinonitrile, revealed promising antibacterial, antimalarial, and anticancer properties. This underscores the compound's potential in developing new medicinal agents (Prachayasittikul et al., 2009).

Antiviral and Anticancer Properties

• Research on adamantyl derivatives, including 5-(1-adamantyl)-1,2,4-triazoles, has shown significant antiviral and anticancer activities, highlighting the potential of these compounds in therapeutic applications (Al-Abdullah et al., 2014).

Antitumor Properties

• Piperazine derivatives with adamantyl groups have been synthesized and evaluated for antitumor properties against various cancer cell lines, suggesting their potential in cancer therapy (Fytas et al., 2015).